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In the field of cybersecurity and digital forensics, rigorous academic research relies on tools
that provide forensically sound, repeatable, and comprehensive data extraction and analysis.
MSAB, a global leader in mobile forensic technology, offers a suite of solutions—referred to as
the MSAB Ecosystem—that are pivotal for such research.[1][2] This ecosystem is primarily
composed of three integrated product families: XRY for data extraction, XAMN for data
analysis, and XEC for workflow management and oversight.[3][4] These tools empower
researchers to investigate mobile devices, which are often a goldmine of data in cybersecurity
incidents, in a manner that ensures the integrity of the evidence.[1][5][6] MSAB provides
special pricing and support for academic institutions, encouraging the use of their cutting-edge
tools in research and training environments.[7]

Core Solutions for Data Extraction and Analysis

The foundation of MSAB's offering for researchers lies in its powerful extraction and analysis
tools, XRY and XAMN. These solutions provide the technical capabilities to access and
interpret data from a vast range of mobile devices.

XRY: The Core of Forensic Data Extraction
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XRY is the flagship software for extracting data from mobile devices, supporting over 43,400

device profiles.[8] It is designed to recover critical data quickly while maintaining full evidential
integrity.[9] For academic researchers, understanding the different extraction methods available
in XRY is crucial for designing experiments and interpreting results.

o XRY Logical: This is the fastest and most common extraction method.[9] It communicates
with the device's operating system to access and recover live and file system data, such as
contacts, messages, call logs, and media files.[9][10][11] This method is analogous to a user
accessing data on their own device, but performed at a much greater speed and in a
forensically sound manner.[1]

o XRY Physical: This method bypasses the device's operating system to perform a bit-for-bit
copy (or hex-dump) of the device's memory.[1][10][11] The primary advantage of a physical
extraction is its ability to recover deleted data and access information that is protected or
otherwise inaccessible through a logical extraction.[10] This is particularly valuable for
research into data remanence and the effectiveness of data wiping techniques.

o XRY Pro: An advanced version of XRY, this tool provides state-of-the-art exploits to access
highly challenging and secure devices, offering enhanced unlocking and extraction
capabilities.[9]

The choice of extraction method is a critical variable in any research protocol, as it directly
impacts the type and amount of data that can be recovered.

XAMN: From Raw Data to Actionable Insights

Once data is extracted using XRY, the XAMN suite of tools is used for analysis, visualization,
and reporting.[12] For researchers, XAMN provides the means to search, filter, and connect
vast amounts of data to uncover evidence and patterns.[4][13]

The XAMN suite includes:

o XAMN Viewer: A free and simplified tool that can be widely distributed, allowing stakeholders
to view, analyze, and report on extracted data.[13][14]

o XAMN Spotlight: The core analysis tool with powerful filtering and search capabilities,
designed for investigators to conduct in-depth examinations of the data.[12][14]
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o XAMN Horizon: This tool offers advanced visualization capabilities, presenting data through
geographic, timeline, chat, and connection views, which can be invaluable for identifying
relationships and patterns in complex datasets.[12]

o XAMN Elements: An expert-level tool for hex carving, allowing researchers to reconstruct
artifacts and validate undecoded or fragmented data from physical extractions.[12][14]

Quantitative Data Presentation in Forensic Research

While specific performance benchmarks can vary based on device model, operating system,
data volume, and other factors, academic research can focus on quantifying the effectiveness
and efficiency of forensic tools. The following table illustrates key performance indicators (KPIs)
that researchers could measure when evaluating MSAB solutions.
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Metric

Description

Potential Research _
] Unit of Measurement
Questions

Extraction Success
Rate

The percentage of
successful data
extractions from a
given set of test

devices.

How does XRY's
success rate vary
across different OS Percentage (%)
versions (e.g., iOS 12-

14)?

Extraction Speed

The time taken to
complete a logical or
physical extraction of

a device.

Is there a significant
difference in
extraction speed Minutes / Gigabyte
between logical and (min/GB)
physical methods for

the same device?

Deleted Data

Recovery

The percentage of
intentionally deleted
files that are
successfully
recovered via physical

extraction.

How effective is XRY
Physical in recovering
different types of
Percentage (%)
deleted data (e.g.,
images, messages,

contacts)?

Application Data

Parsing

The number of third-
party applications for
which data is
successfully decoded
and presented in a
human-readable

format.

How comprehensive
is XRY's support for
popular social media )
) Count / List of Apps
and messaging apps
(e.g., WhatsApp,

Telegram)?

Passcode Bypass

Success

The rate at which XRY
can bypass or
determine device
passcodes for a
specific set of locked

devices.

What is the success
rate of XRY's
passcode bypass
) Percentage (%)
mechanisms on
different Android

security patch levels?
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Detailed Methodologies: An Experimental Protocol

The following protocol outlines a detailed methodology for the forensic examination of a mobile
device using MSAB solutions, suitable for an academic research setting. This ensures a
structured and repeatable process, which is essential for scientific validity.

Protocol: Mobile Device Forensic Examination

e Preparation and Documentation:
1. Document the legal authority for the examination (if applicable).

2. Photograph the device from all angles, noting its physical condition, model, and any
identifying marks.

3. Document the chain of custody, recording every person who handles the evidence.

4. Isolate the device from all networks by placing it in a Faraday bag or enabling airplane
mode if accessible. This prevents new data from being written to the device and remote
wiping.

o Extraction using MSAB XRY:
1. Launch the XRY software on a forensic workstation.
2. Connect the mobile device to the workstation using the appropriate cable.

3. Follow the on-screen wizard in XRY to identify the device make and model. XRY will
provide information on the types of extractions supported for that specific device.[15]

4. Select the desired extraction method (Logical or Physical). If both are available, a physical
extraction is generally preferred as it yields more data, including deleted files.[10]

5. Initiate the extraction process. XRY will display real-time progress. Do not interact with the
device or workstation until the process is complete.

6. Once the extraction is finished, XRY creates a forensically secure .xry file.[2] This file is a
container for all extracted data and includes checksums (hash values) to verify its integrity.
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[10]
7. Disconnect the device and return it to secure storage.

e Analysis using MSAB XAMN:
1. Open the .xry file in XAMN Spotlight.
2. Begin by reviewing the general device information and the extraction summary.

3. Use XAMN's powerful filtering capabilities to narrow down the data based on time ranges,
keywords, or data types (e.g., calls, messages, locations).[12]

4. For visual analysis, use XAMN Horizon to view data on a map, timeline, or as a
connection graph to identify relationships between artifacts.

5. If working with a physical extraction, use XAMN Elements to examine undecoded data
sections or to manually carve for specific data structures.

6. Bookmark all relevant findings within XAMN to create a coherent narrative of the
investigation.

¢ Reporting and Verification:

1. Use XAMN's reporting feature to generate a comprehensive report of all bookmarked
evidence. The report should be clear, concise, and tailored to the research objectives.

2. Verify the integrity of the extraction by comparing the hash values recorded at the time of
extraction with the current hash values of the .xry file.

3. Conclude the report with a summary of findings and their implications for the research
guestions.

Mandatory Visualization

The following diagrams illustrate the core workflows in a digital forensic investigation using
MSAB solutions.
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Phase 1: Acquisition & Extraction
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Extraction with XRY

Generate & Verify Hash
of Secure .xry File

Phase 2: An%/sis & Triage

Load .xry File
into XAMN

Filter & Search Data
(Keywords, Timestamps)

Visualize Connections
(XAMN Horizon)

Carve for Deleted Data
(XAMN Elements)

Phase 3:$zeporting

Bookmark Key Evidence

Generate Forensic Report

Archive Case Files

Click to download full resolution via product page

Caption: End-to-end digital forensic workflow using the MSAB ecosystem.
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Caption: Logical workflow for data triage and analysis within MSAB XAMN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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